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Cat. No.: B15556877 Get Quote

For researchers, scientists, and drug development professionals engaged in the study of tissue

fibrosis and extracellular matrix remodeling, accurate and reproducible collagen staining is

paramount. This guide provides a comprehensive overview of Sirius Red 80, the principal dye

used for collagen visualization and quantification, and addresses the standing of Direct Red 23
in this application.

Introduction to Collagen Staining Dyes
Collagen, the most abundant protein in mammals, provides structural integrity to tissues. Its

visualization is crucial for understanding both normal physiology and pathological conditions

such as fibrosis. Histological staining is a fundamental technique for this purpose.

Sirius Red 80 (C.I. 35780; Direct Red 80) is a polyazo dye renowned for its high specificity for

collagen fibers.[1] It is the key component of the Picro-Sirius Red (PSR) staining method, which

is widely regarded as the benchmark for collagen detection and quantification.[2] The

elongated, sulfonated molecules of Sirius Red 80 align parallel to the long axis of collagen

fibers, significantly enhancing their natural birefringence when viewed under polarized light.[3]

Direct Red 23 (C.I. 29160) is also a diazo dye, primarily used in the textile industry. While its

chemical structure is known, extensive literature searches have not yielded established

protocols or experimental data supporting its use for specific collagen staining in a histological

context. Therefore, a direct performance comparison with the well-established Sirius Red 80 is

not feasible based on current scientific evidence.
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Comparative Analysis: Properties and Performance
Due to the lack of documented application of Direct Red 23 for collagen staining, this

comparison focuses on the established characteristics of Sirius Red 80.

Feature
Sirius Red 80 (Direct Red
80)

Direct Red 23

Synonyms Sirius Red F3B Direct Scarlet 4BS

C.I. Number 35780 29160

CAS Number 2610-10-8 3441-14-3

Molecular Formula C₄₅H₂₆N₁₀Na₆O₂₁S₆ C₃₅H₂₅N₇Na₂O₁₀S₂

Application in Collagen

Staining

Widely used and well-

documented, especially in the

Picro-Sirius Red method.[4]

Not a commonly documented

or validated method for

collagen staining.

Specificity for Collagen

High, especially when

combined with picric acid (in

the PSR method) to suppress

background staining.[5]

Not established in the scientific

literature for collagen.

Visualization Methods

Bright-field microscopy

(collagen appears red),

polarized light microscopy

(collagen shows enhanced

birefringence), and

fluorescence microscopy.[4][6]

Primarily used as a textile dye.

Quantitative Analysis

Amenable to quantification

through image analysis of

birefringence or color intensity,

and elution-based

spectrophotometry.[7][8]

No established protocols for

quantitative collagen analysis.
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The following protocol is for the widely accepted Picro-Sirius Red (PSR) staining method using

Sirius Red 80 for paraffin-embedded tissue sections.

Picro-Sirius Red Staining Protocol for Collagen (using
Sirius Red 80)
Reagents:

Picro-Sirius Red Solution:

Sirius Red 80 (C.I. 35780): 0.5 g

Saturated aqueous solution of picric acid: 500 ml

This solution is stable for years and can be reused.[4]

Acidified Water:

Glacial acetic acid: 5 ml

Distilled water: 1 L[4]

Weigert's Iron Hematoxylin (Optional, for nuclear counterstaining)

Ethanol (100%)

Xylene

Resinous mounting medium

Procedure:

Deparaffinization and Rehydration:

1. Immerse slides in two changes of xylene for 5 minutes each.

2. Hydrate through a graded series of ethanol (100%, 95%, 70%) for 3 minutes each.

3. Rinse in distilled water.
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Nuclear Staining (Optional):

1. Stain with Weigert's iron hematoxylin for 8 minutes.

2. Wash in running tap water for 10 minutes.

3. Rinse in distilled water.

Collagen Staining:

1. Immerse slides in the Picro-Sirius Red solution for 60 minutes.[5] This allows for near-

equilibrium staining.[9]

Rinsing:

1. Wash in two changes of acidified water for 2 minutes each.[4]

Dehydration:

1. Dehydrate rapidly in three changes of 100% ethanol.

Clearing and Mounting:

1. Clear in two changes of xylene for 5 minutes each.

2. Mount with a resinous mounting medium.

Expected Results:

Bright-field Microscopy: Collagen fibers will appear red, while cytoplasm and muscle will be

stained yellow by the picric acid.[9]

Polarized Light Microscopy: Collagen fibers will exhibit strong birefringence. Thicker type I

collagen fibers typically appear yellow to orange, while thinner type III (reticular) fibers

appear green.[6]
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Visualizing Experimental Workflows and Decision
Making
Logical Flow for Selecting a Collagen Stain

Need to stain collagen in tissue sections

Is there a well-validated, specific method in the literature?

Use Sirius Red 80 (Picro-Sirius Red method)

 Yes 

Direct Red 23: No established protocol for collagen staining

 No 

Proceed with established protocol Seek alternative applications or dyes

Click to download full resolution via product page

Caption: Decision-making for collagen staining.

Experimental Workflow for Picro-Sirius Red Staining
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Sample Preparation

Staining

Post-Staining

Analysis

Deparaffinize & Rehydrate

Optional: Nuclear Staining (Hematoxylin)

Picro-Sirius Red Staining (60 min)

Wash in Acidified Water (2x)

Dehydrate in Ethanol

Clear in Xylene

Mount

Bright-field Microscopy Polarized Light Microscopy Fluorescence Microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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